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Compound of Interest

Compound Name: 5-(2-nitroethyl)-1H-indole

CAS No.: 87149-49-3

Cat. No.: B8652061

Get Quote

Executive Summary & Chemical Context
5-(2-nitroethyl)-1H-indole is a structural isomer of the common tryptamine intermediate.

Unlike the abundant 3-isomer, the ethyl side chain is attached to the benzene ring at position 5.

Primary Application: Precursor for 5-(2-aminoethyl)-1H-indole (5-iso-tryptamine), a serotonin

analog used in receptor binding studies.

Chromophore Analysis: The molecule consists of an indole core with a C5-alkyl substituent.

The nitro group (

) is separated from the aromatic system by a two-carbon ethyl spacer (

).

Key Spectral Feature: The "insulating" ethyl chain prevents conjugation between the nitro

group and the indole ring. Consequently, its UV-Vis spectrum resembles 5-methylindole, not

5-nitroindole.
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Comparative Spectral Analysis
The following table contrasts the target compound with its most relevant alternatives. Note the

distinct lack of a bathochromic shift in the target compared to 5-nitroindole.

Table 1: Comparative UV-Vis Characteristics (Ethanol,
25°C)
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Compound
Structure
Type (nm) (M⁻¹cm⁻¹)

Visual
Appearance

Spectral
Signature

5-(2-

nitroethyl)-1H

-indole

Target

(Isolated

Nitro)

278, 289, 298

(sh)

~5,500 -

6,000

Colorless /

Pale Solid

Structured

UV:

Resembles 5-

alkylindole.

No visible

absorption.

5-Nitroindole
Direct

Conjugation

325 - 330

(Broad)
~12,000 Yellow Solid

Broad

Charge

Transfer:

Significant

redshift due

to nitro-ring

conjugation.

3-(2-

nitroethyl)-1H

-indole

Positional

Isomer
280, 290 ~5,000

Pale

Yellow/Tan

Indolic: Very

similar to

target;

requires NMR

or melting

point to

distinguish.

Indole

(Parent)
Unsubstituted 270, 278, 287 ~5,500 Colorless

Baseline:

Sharp peaks,

lower

than

substituted

analogs.
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Critical Insight: If your sample of "5-(2-nitroethyl)-1H-indole" is bright yellow and absorbs

strongly >310 nm, it is likely degraded or misidentified as 5-nitroindole. The target compound

should be colorless to pale beige.

Theoretical Framework & Mechanism
To interpret the spectrum accurately, one must understand the electronic transitions involved.

The "Insulation" Effect
In 5-nitroindole, the nitro group is directly attached to the aromatic ring, allowing for a strong

Intramolecular Charge Transfer (ICT) from the pyrrole nitrogen to the nitro oxygen. This lowers

the energy gap (

), shifting absorption into the visible violet/blue region (appearing yellow).

In 5-(2-nitroethyl)-1H-indole, the saturated ethyl chain acts as an electronic insulator.

Indole Transition (

): The dominant band (270–300 nm). The C5-alkyl group causes a slight redshift (+5–10 nm)
and hyperchromic shift compared to unsubstituted indole due to inductive donation (+I).

Nitro Transition (

): The isolated nitro group has a weak forbidden transition around 270–280 nm (

). This is completely masked by the intense indole absorption in the same region.

Diagram 1: Electronic Connectivity & Spectral Logic
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5-(2-nitroethyl)-1H-indole

Chromophore Analysis

Indole Ring (π-system) Ethyl Spacer (-CH2CH2-)
Electronic Insulator

Nitro Group (-NO2)
Isolated

Resulting Spectrum:
λmax ≈ 278-290 nm

(Resembles 5-Methylindole)

Dominant SignalBlocks Conjugation Masked Signal

λmax ≈ 325 nm
(Strong Redshift)

Distinct Difference

Contrast: 5-Nitroindole
(Direct Conjugation)

Click to download full resolution via product page

Caption: Logical flow demonstrating why the ethyl spacer results in a spectrum distinct from

conjugated nitroindoles.

Experimental Protocol: Characterization Workflow
Since UV-Vis alone cannot easily distinguish the 5-(2-nitroethyl) isomer from the 3-(2-nitroethyl)

isomer (both are alkyl-indoles), this protocol includes a solvatochromic check to rule out

conjugated impurities.

Materials
Solvent: Spectroscopic grade Ethanol (EtOH) or Methanol (MeOH).
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Concentration:

M (approx. 3.8 mg in 1 L, or serial dilution).

Equipment: Double-beam UV-Vis Spectrophotometer (Quartz cuvettes, 1 cm path length).

Step-by-Step Methodology
Baseline Correction: Run a blank scan with pure solvent from 200 nm to 500 nm.

Sample Preparation: Dissolve ~1 mg of sample in 10 mL EtOH (Stock A). Dilute 100 µL of

Stock A into 10 mL EtOH (Test Solution).

Acquisition: Scan the Test Solution from 220 nm to 450 nm.

Analysis Criteria (Pass/Fail):

Pass: Distinct peaks at ~278 nm and ~289 nm. Absorbance approaches zero >320 nm.

Fail (Conjugated Impurity): Significant absorbance plateau or peak extending beyond 310

nm (indicates 5-nitroindole or oxidation products).

Fail (Wrong Isomer): UV alone is insufficient. If UV passes, confirm regio-isomer identity

via Melting Point (5-isomer MP is typically higher than 3-isomer) or 1H-NMR (Look for C3-

H singlet at ~7.1-7.3 ppm for 5-substituted indoles; C3-substituted indoles lack this

singlet).

Synthesis & Identity Verification Pathway
To ensure you are working with the correct 5-substituted isomer, review the synthesis origin.

The 5-isomer is derived from 5-formylindole or 5-bromomethylindole, whereas the 3-isomer

comes from indole + nitroalkene.

Diagram 2: Synthesis-Based Identification
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Indole + Nitroethylene 3-(2-nitroethyl)-1H-indole
(Tryptamine Precursor)

Electrophilic Subst. at C3

5-Formylindole + Nitromethane 5-(2-nitrovinyl)-1H-indoleHenry Reaction

5-(2-nitroethyl)-1H-indole
(Target Compound)

NOT POSSIBLE

Selective Reduction
(NaBH4)

Double Bond Reduction
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Caption: Synthesis routes distinguish the 3-isomer (red) from the target 5-isomer (green).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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